N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C11H11N3O2/c1-13(2)10(15)8-7-12-9-5-3-4-6-14(9)11(8)16/h3-7H,1-2H3
• InChI Key: CAJKUEOSUXRWRZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN=C2C=CC=CN2C1=O
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide, also known as DOPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DOPC is a derivative of pyrido[1,2-a]pyrimidine, which is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide is not fully understood, but it is believed to act as a potent inhibitor of certain enzymes that are involved in various physiological processes. This inhibition leads to the disruption of these processes, which can have both positive and negative effects on the body.
Biochemical and Physiological Effects:
N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide has been shown to have a range of biochemical and physiological effects on the body. These effects include the inhibition of certain enzymes, the modulation of gene expression, and the regulation of various signaling pathways. N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide in lab experiments is its high level of purity, which ensures accurate and reproducible results. However, one of the limitations of using N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide is its relatively high cost, which can make it difficult for researchers with limited budgets to use in their experiments.

Future Directions

There are several potential future directions for the research and development of N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide. These include the synthesis of novel derivatives with improved properties, the exploration of its potential applications in drug discovery and development, and the investigation of its potential as a therapeutic agent for various diseases.
In conclusion, N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide involves the reaction of 4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid with dimethylamine in the presence of a suitable catalyst. This reaction results in the formation of N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide as a white crystalline solid with a high level of purity.

Scientific Research Applications

N,N-dimethyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a building block for the synthesis of novel organic compounds with potential applications in drug discovery and development.